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Compound of Interest

Compound Name: 3,4-Dinitrophenol

Cat. No.: B1215509 Get Quote

This in-depth technical guide provides a summary of the available thermochemical data for 3,4-
Dinitrophenol, targeting researchers, scientists, and professionals in drug development. The

guide details experimental methodologies for key thermochemical measurements and presents

the data in a structured format for clarity and comparative analysis.

Core Thermochemical Data
3,4-Dinitrophenol (C₆H₄N₂O₅) is a nitroaromatic compound with significant industrial and

research applications. A thorough understanding of its thermochemical properties is crucial for

safety, process optimization, and predicting its chemical behavior.

Quantitative Thermochemical Data
The experimental thermochemical data for 3,4-Dinitrophenol is limited in the public domain.

The following table summarizes the available phase change data. For comparative purposes,

data for the well-studied isomer, 2,4-Dinitrophenol, is also included where available.
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Thermochemic
al Property

3,4-
Dinitrophenol

2,4-
Dinitrophenol

Units Reference

Molar Mass 184.1064 184.1064 g/mol [1]

Melting Point 134 112-114 °C [2]

Enthalpy of

Fusion (ΔfusH)
25.38 Not Available kJ/mol

Entropy of

Fusion (ΔfusS)
62.35 Not Available J/(mol·K)

Enthalpy of

Sublimation

(ΔsubH)

123.5 Not Available kJ/mol

Standard

Enthalpy of

Combustion

(ΔcH°solid)

Not Available -2697.2 ± 3.2 kJ/mol [3]

Standard

Enthalpy of

Formation

(ΔfH°solid)

Not Available -203.2 ± 3.3 kJ/mol [3]

Heat Capacity

(Cp)
Not Available Not Available J/(mol·K)

Gibbs Free

Energy of

Formation (ΔfG°)

Not Available Not Available kJ/mol

Note: The standard enthalpy of formation for 2,4-Dinitrophenol was calculated from its enthalpy

of combustion.[3] Similar experimental determination for 3,4-Dinitrophenol is required to

obtain its standard enthalpy of formation.

Experimental Protocols
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The determination of the thermochemical properties listed above relies on a set of well-

established experimental techniques. The following sections detail the methodologies for these

key experiments.

Combustion Calorimetry
This technique is used to determine the enthalpy of combustion, from which the standard

enthalpy of formation can be calculated.

Apparatus: A static bomb calorimeter with a stainless steel twin-valve combustion bomb.

Procedure:

A precisely weighed pellet of the sample (e.g., 3,4-Dinitrophenol) is placed in a crucible

inside the combustion bomb.

A known length of fuse wire is connected to the sample.

The bomb is sealed and pressurized with pure oxygen (typically to around 3 MPa).

The bomb is placed in a calorimeter vessel containing a known mass of water.

The sample is ignited by passing an electric current through the fuse wire.

The temperature change of the water is meticulously recorded until it reaches a steady

state.

The energy equivalent of the calorimeter is determined by combusting a standard

substance with a known heat of combustion, such as benzoic acid.

Data Analysis: The heat of combustion is calculated from the temperature rise, the energy

equivalent of the calorimeter, and corrections for the heat of combustion of the fuse wire and

any side reactions (e.g., formation of nitric acid). The standard enthalpy of formation is then

derived using Hess's law.

Differential Scanning Calorimetry (DSC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1215509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DSC is a versatile technique used to measure heat flow associated with thermal transitions in a

material as a function of temperature. It is particularly useful for determining melting points,

enthalpies of fusion, and heat capacities.

Apparatus: A differential scanning calorimeter.

Procedure:

A small, accurately weighed sample (typically 1-10 mg) of 3,4-Dinitrophenol is
hermetically sealed in an aluminum or copper pan.

An empty, sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC cell.

The cell is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,

nitrogen).

The difference in heat flow required to maintain the sample and reference at the same

temperature is recorded as a function of temperature.

Data Analysis:

Melting Point: The onset temperature of the endothermic peak in the DSC thermogram

corresponds to the melting point.

Enthalpy of Fusion: The area under the melting peak is directly proportional to the

enthalpy of fusion. The instrument is calibrated using a standard with a known enthalpy of

fusion (e.g., indium).

Heat Capacity: By comparing the heat flow to the sample with that of a standard material

(e.g., sapphire) under the same conditions, the heat capacity of the sample can be

determined.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. It is a primary method for determining the enthalpy of sublimation.
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Apparatus: A thermogravimetric analyzer.

Procedure:

A small amount of the 3,4-Dinitrophenol sample is placed in a tared TGA pan.

The pan is heated at a constant rate in an inert atmosphere (e.g., nitrogen).

The mass of the sample is continuously monitored as the temperature increases.

Data Analysis: The rate of mass loss due to sublimation is measured at different

temperatures. The enthalpy of sublimation can then be calculated using the Clausius-

Clapeyron equation, which relates the vapor pressure (proportional to the rate of mass loss)

to the temperature.

Visualizations
To better illustrate the relationships between the thermochemical properties and the

experimental methods used to determine them, the following diagram is provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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